4-[(2S)-2-Cyclohexyl-2-hydroxy-2-phenylacetyl]oxybut-2-ynyl-diethylazanium;chloride

• CAS No.: 230949-16-3
• Product Name: 4-[(2S)-2-Cyclohexyl-2-hydroxy-2-phenylacetyl]oxybut-2-ynyl-diethylazanium;chloride
• Molecular Formula: C22H32ClNO3
• Molecular Weight: 393.9 g/mol
• IUPAC Name: 4-(diethylamino)but-2-ynyl (2S)-2-cyclohexyl-2-hydroxy-2-phenylacetate;hydrochloride
• Standard InChI: InChI=1S/C22H31NO3.ClH/c1-3-23(4-2)17-11-12-18-26-21(24)22(25,19-13-7-5-8-14-19)20-15-9-6-10-16-20;/h5,7-8,13-14,20,25H,3-4,6,9-10,15-18H2,1-2H3;1H/t22-;/m1./s1
• Standard InChIKey: SWIJYDAEGSIQPZ-VZYDHVRKSA-N
• Isomeric SMILES: CC[NH+](CC)CC#CCOC(=O)[C@](C1CCCCC1)(C2=CC=CC=C2)O.[Cl-]
• SMILES: CCN(CC)CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl
• Canonical SMILES: CC[NH+](CC)CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.[Cl-]
• Description: Esoxybutynin Chloride is the chloride salt form of esoxybutynin, the dextrorotary form of oxybutynin S isomer [S(+)-isomer], with antispasmodic activity. Esoxybutynin chloride exerts its antimuscarinic effect on bladder smooth muscle by blocking muscarinic receptors in smooth muscle, thereby inhibiting acetylcholine binding. This results in a relaxation of bladder smooth muscle, a reduction of involuntary muscle contractions and delays the initial desire to void.
• Synonyms: (S)-α-Phenylcyclohexaneglycolic Acid 4-(Diethylamino)-2-butynyl Ester, Hydrochloride
• PubChem Compound: 206529
• Last Modified: Nov 11 2021